![molecular formula C10H9BrN2 B1499203 4-(4-Bromophenyl)-3-methyl-1H-pyrazole CAS No. 857531-32-9](/img/structure/B1499203.png)
4-(4-Bromophenyl)-3-methyl-1H-pyrazole
Overview
Description
The compound “4-(4-Bromophenyl)-3-methyl-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms . The 4-bromophenyl group is a phenyl ring substituted with a bromine atom .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a pyrazole ring attached to a bromophenyl group at the 4-position and a methyl group at the 3-position .Chemical Reactions Analysis
Pyrazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and reduction .Scientific Research Applications
Catalytic Applications in Cross-Coupling Reactions
Pyrazole-containing compounds, including those related to 4-(4-Bromophenyl)-3-methyl-1H-pyrazole, have been utilized as ligands to stabilize metal complexes serving as precatalysts in Suzuki–Miyaura cross-coupling reactions. These complexes have shown efficacy in converting bromobenzene and phenylboronic acid to biphenyl, demonstrating the potential of pyrazole-based ligands in fine-tuning the electrophilic and steric properties of metal complexes for catalytic applications (Ocansey et al., 2018).
Biomedical Applications
Research on pyrazole derivatives, including structures similar to this compound, has shown promising results in biomedical applications. For instance, novel pyrazole derivatives were synthesized and assessed for their cytotoxic effects against various cancer cell lines, revealing that certain compounds exhibited significant cytotoxic activity, indicating their potential as small molecule inhibitors for leukemia and breast cancer treatment (Ananda et al., 2017).
Antimicrobial Activity
A study on N-phenylpyrazole derivatives, synthesized from precursors related to this compound, evaluated their in vitro antimicrobial activities. Certain compounds exhibited interesting antimicrobial properties against pathogenic yeast and moulds, suggesting the potential of bromoacetyl moiety attachment to the pyrazole ring in developing new therapeutic agents with antifungal properties (Farag et al., 2008).
Material Science and Optical Studies
Research into the structural and optical properties of pyrazole derivatives, such as this compound, has contributed to material science, particularly in the development of nonlinear optical materials. A study synthesized and characterized a pyrazole crystal, demonstrating its stability and potential for intramolecular charge transfer, indicative of significant nonlinear optical properties (Tamer et al., 2016).
Future Directions
properties
IUPAC Name |
4-(4-bromophenyl)-5-methyl-1H-pyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2/c1-7-10(6-12-13-7)8-2-4-9(11)5-3-8/h2-6H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHAHQHWOMTWBPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1)C2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20653279 | |
Record name | 4-(4-Bromophenyl)-5-methyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20653279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
857531-32-9 | |
Record name | 4-(4-Bromophenyl)-5-methyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20653279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.